Cas no 1163707-63-8 (4-Bromo-2-(2-(4-methoxyphenyl)propan-2-yl)pyridine)

• Product Name: 4-Bromo-2-(2-(4-methoxyphenyl)propan-2-yl)pyridine
• CAS No: 1163707-63-8
• MF: C₁₅H₁₆BrNO
• MW: 306.197643280029
• MDL: MFCD22575056
• CID: 2152791
• Update Time: 2025-05-25

4-Bromo-2-(2-(4-methoxyphenyl)propan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(2-(4-methoxyphenyl)propan-2-yl)pyridine
• JVEQBYWFAVOVSV-UHFFFAOYSA-N
• 4-bromo-2-[1-(4-methoxy-phenyl)-1-methyl-ethyl]-pyridine
• 4-Bromo-2-(2-(4-methoxyphenyl)propan-2-yl)pyridine

• MDL： MFCD22575056
• Inchi： 1S/C15H16BrNO/c1-15(2,14-10-12(16)8-9-17-14)11-4-6-13(18-3)7-5-11/h4-10H,1-3H3
• InChI Key： JVEQBYWFAVOVSV-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)C(C)(C)C1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 261
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-Bromo-2-(2-(4-methoxyphenyl)propan-2-yl)pyridine

Recent Advances in the Study of 4-Bromo-2-(2-(4-methoxyphenyl)propan-2-yl)pyridine (CAS: 1163707-63-8)

The compound 4-Bromo-2-(2-(4-methoxyphenyl)propan-2-yl)pyridine (CAS: 1163707-63-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-Bromo-2-(2-(4-methoxyphenyl)propan-2-yl)pyridine as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific protein kinases. Its unique structural features, including the bromo-substituted pyridine ring and the methoxyphenyl moiety, make it a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound to develop potent inhibitors with high selectivity and efficacy against various disease targets.

One of the most promising applications of 4-Bromo-2-(2-(4-methoxyphenyl)propan-2-yl)pyridine is in the field of oncology. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit strong inhibitory activity against certain cancer-associated kinases, leading to reduced tumor growth in preclinical models. The study also reported favorable pharmacokinetic properties, suggesting potential for further development as a therapeutic agent.

In addition to its anticancer properties, 4-Bromo-2-(2-(4-methoxyphenyl)propan-2-yl)pyridine has shown promise in the treatment of inflammatory diseases. Research published in Bioorganic & Medicinal Chemistry Letters revealed that this compound can modulate key inflammatory pathways, making it a potential candidate for the development of anti-inflammatory drugs. The study emphasized the importance of the methoxyphenyl group in enhancing the compound's binding affinity to target proteins.

The synthesis of 4-Bromo-2-(2-(4-methoxyphenyl)propan-2-yl)pyridine has also been a focus of recent research. A team of chemists reported an optimized synthetic route in Organic Process Research & Development, achieving higher yields and purity compared to previous methods. This advancement is expected to facilitate large-scale production and further exploration of the compound's applications.

Despite these promising findings, challenges remain in the development of 4-Bromo-2-(2-(4-methoxyphenyl)propan-2-yl)pyridine-based therapeutics. Issues such as off-target effects and metabolic stability need to be addressed through further structural optimization and in vivo studies. However, the compound's versatility and demonstrated biological activity make it a valuable tool for drug discovery efforts.

In conclusion, 4-Bromo-2-(2-(4-methoxyphenyl)propan-2-yl)pyridine (CAS: 1163707-63-8) represents a promising scaffold for the development of novel therapeutics in oncology and inflammation. Continued research into its mechanism of action and structural derivatives is likely to yield significant advancements in these fields. The compound's unique chemical properties and biological activity underscore its potential as a key player in future drug discovery programs.